Cas no 2929-52-4 (Trihexylsilane)

Trihexylsilane (C18H40Si) is a tertiary silane compound characterized by its hexyl substituents attached to a central silicon atom. It serves as a versatile reducing agent, particularly in hydrosilylation reactions, where it facilitates the selective reduction of functional groups such as carbonyls and halides. Its steric bulk enhances stability and selectivity in synthetic applications. Trihexylsilane is also employed in the preparation of silicon-based materials and as a precursor in organosilicon chemistry. The compound's hydrophobic nature and low volatility make it suitable for use in moisture-sensitive reactions. Its compatibility with various catalysts and solvents further broadens its utility in organic synthesis and material science.

Trihexylsilane structure

Product Name:Trihexylsilane

CAS No:2929-52-4

MF:C₁₈H₃₉Si

MW:283.587766885757

MDL:MFCD00009519

CID:290018

PubChem ID:87577103

Update Time:2025-06-07

Trihexylsilane Chemical and Physical Properties

Names and Identifiers

- trihexylsilicon
- Trihexylsilane
- Tri-n-Hexylsilane
- Silane,trihexyl
- Trihexyl-silan
- Tri-n-hexyl-silan
- NSC 139856
- A876490
- J-017469
- CS-0187701
- IR09XWK386
- NSC139856
- AKOS015839663
- NSC-139856
- Trihexylsilane, 98%
- trihexyl silane
- UNII-IR09XWK386
- Silane, trihexyl-
- EINECS 220-893-2
- 2929-52-4
- T1334
- FS-5657
- DTXSID20883913
- J-525094
- trihexylsilyl
- s17900
- ISPSHPOFLYFIRR-UHFFFAOYSA-N
- MDL： MFCD00009519
- Inchi： 1S/C18H39Si/c1-4-7-10-13-16-19(17-14-11-8-5-2)18-15-12-9-6-3/h4-18H2,1-3H3
- InChI Key： ISPSHPOFLYFIRR-UHFFFAOYSA-N
- SMILES： [Si](CCCCCC)(CCCCCC)CCCCCC |^1:0|

Computed Properties

Exact Mass: 284.29000
Monoisotopic Mass: 283.282102778g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 15
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not available
Density: 0.799 g/mL at 25 °C(lit.)
Boiling Point: 161°C/5mmHg(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.448(lit.)
PSA: 0.00000
LogP: 6.95440
Solubility: Not available

Trihexylsilane Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H227-H315-H319
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26-S38-S51-S37-S39
Hazardous Material Identification：
Risk Phrases：R20/21/22
Storage Condition：Store at 4°C,-4At ℃Store…Better
TSCA：Yes

Trihexylsilane Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Trihexylsilane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162511-25g	Trihexylsilane	2929-52-4	>95.0%(GC)	25g	¥922.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162511-5g	Trihexylsilane	2929-52-4	>95.0%(GC)	5g	¥200.90	2023-08-31
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T1334-10G	Trihexylsilane	2929-52-4	>95.0%(GC)	10g	¥460.00	2024-04-16
Fluorochem	S17900-25g	Tri-n-hexylsilane	2929-52-4	98%	25g	￡106.00	2022-02-28
Fluorochem	S17900-100g	Tri-n-hexylsilane	2929-52-4	98%	100g	￡344.00	2022-02-28
BAI LING WEI Technology Co., Ltd.	258861-5G	Tri-n-hexylsilane, 95%	2929-52-4	95%	5G	￥ 382	2022-04-26
BAI LING WEI Technology Co., Ltd.	258861-25G	Tri-n-hexylsilane, 95%	2929-52-4	95%	25G	￥ 1526	2022-04-26
BAI LING WEI Technology Co., Ltd.	258861-100G	Tri-n-hexylsilane, 95%	2929-52-4	95%	100G	￥ 4953	2022-04-26
BAI LING WEI Technology Co., Ltd.	258861-250G	Tri-n-hexylsilane, 95%	2929-52-4	95%	250G	¥ 8415	2021-07-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	276146-25G	Trihexylsilane	2929-52-4		25g	¥1501.52	2023-12-09

Trihexylsilane Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:2929-52-4)TRIHEXYLSILANE

Order Number:sfd22506

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

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Product Official Link

Amadis Chemical Company Limited

Gold Member

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(CAS:2929-52-4)Trihexylsilane

Order Number:A876490

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:50

Price ($):362.0

Email:sales@amadischem.com